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Compound of Interest

Compound Name: Desvenlafaxine-d6

Cat. No.: B602748

Introduction

Desvenlafaxine, the major active metabolite of the antidepressant venlafaxine, is a serotonin-
norepinephrine reuptake inhibitor (SNRI) used in the management of major depressive
disorder. In the field of forensic toxicology, the accurate quantification of desvenlafaxine in
biological specimens is crucial for determining the cause and manner of death in cases of
suspected overdose or drug-facilitated crimes. To ensure the reliability and accuracy of these
measurements, stable isotope-labeled internal standards are employed. Desvenlafaxine-d6, a
deuterated analog of desvenlafaxine, serves as the gold standard internal standard for its
guantification by mass spectrometry-based methods. Its use compensates for variations in
sample preparation and instrumental analysis, leading to more precise and accurate results.[1]

[2][3]

This document provides detailed application notes and protocols for the use of
Desvenlafaxine-d6 in the forensic toxicological analysis of desvenlafaxine.

Quantitative Data Summary

The following table summarizes the validation parameters of a liquid chromatography-tandem
mass spectrometry (LC-MS/MS) method for the quantification of desvenlafaxine using
Desvenlafaxine-d6 as an internal standard.
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Parameter Result Reference
Linearity Range 1.001-400.352 ng/mL [1]
Correlation Coefficient (r?) =20.9994 [1]
Intra-day Precision (%CV) 0.7-5.5% [1]
Inter-day Precision (%CV) 1.9-6.8% [1]
Intra-day Accuracy (%Bias) 95.3-107.4% [1]
Inter-day Accuracy (%Bias) 93.4-99.5% [1]

Lower Limit of Quantification

1.001 ng/mL 1
(LLOQ) ng/m [1]

Experimental Protocols

A typical workflow for the forensic toxicological analysis of desvenlafaxine using
Desvenlafaxine-d6 involves sample preparation, LC-MS/MS analysis, and data interpretation.
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General Workflow for Desvenlafaxine Analysis
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Detailed Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b602748#application-of-desvenlafaxine-d6-in-forensic-
toxicology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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